2-(cyclobutylmethyl)-2-methoxypropan-1-amine hydrochloride
Description
The compound “2-(cyclobutylmethyl)-2-methoxypropan-1-amine hydrochloride” is an organic compound containing a cyclobutane ring, a methoxy group, and an amine group . Cyclobutanes are cyclic hydrocarbons, meaning that the carbons of the molecule are arranged in the form of a ring . They are also saturated, meaning that all of the carbon atoms that make up the ring are single bonded to other atoms (no double or triple bonds) .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Cyclobutanes can participate in various reactions due to the strain in their ring structure . The amine and methoxy groups could also potentially participate in reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Cyclobutanes, in general, are known to be highly strained, which can affect their chemical reactivity . The presence of the amine and methoxy groups could also influence its properties .Mechanism of Action
The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on how it interacts with biological systems . Without specific information, it’s difficult to provide a detailed analysis of its mechanism of action.
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(cyclobutylmethyl)-2-methoxypropan-1-amine hydrochloride involves the reaction of cyclobutylmethylamine with 2-methoxypropan-1-ol, followed by the conversion of the resulting intermediate to the hydrochloride salt.", "Starting Materials": [ "Cyclobutylmethylamine", "2-methoxypropan-1-ol", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Sodium sulfate" ], "Reaction": [ "Step 1: Cyclobutylmethylamine is reacted with 2-methoxypropan-1-ol in the presence of hydrochloric acid to form the intermediate 2-(cyclobutylmethyl)-2-methoxypropan-1-amine hydrochloride.", "Step 2: The intermediate is then extracted with diethyl ether and washed with sodium hydroxide solution to remove any unreacted starting materials.", "Step 3: The organic layer is dried over sodium sulfate and the solvent is removed under reduced pressure to yield the final product as a white solid." ] } | |
CAS No. |
2742656-55-7 |
Molecular Formula |
C9H20ClNO |
Molecular Weight |
193.7 |
Purity |
95 |
Origin of Product |
United States |
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